Cas no 337920-31-7 (Ethyl 4-{3-(4-chlorophenyl)-2,1-benzisoxazol-5-ylcarbonyl}-3-isoxazolecarboxylate)

Ethyl 4-{3-(4-chlorophenyl)-2,1-benzisoxazol-5-ylcarbonyl}-3-isoxazolecarboxylate is a heterocyclic compound featuring a benzisoxazole core linked to an isoxazole carboxylate moiety. Its structural complexity offers potential utility in pharmaceutical and agrochemical research, particularly as an intermediate in the synthesis of biologically active molecules. The presence of the 4-chlorophenyl group enhances its stability and may influence binding affinity in target interactions. The ethyl carboxylate functionality provides versatility for further derivatization. This compound is of interest due to its potential applications in medicinal chemistry, where its scaffold could serve as a precursor for developing enzyme inhibitors or receptor modulators. Proper handling and storage under inert conditions are recommended to maintain its integrity.
Ethyl 4-{3-(4-chlorophenyl)-2,1-benzisoxazol-5-ylcarbonyl}-3-isoxazolecarboxylate structure
337920-31-7 structure
Product Name:Ethyl 4-{3-(4-chlorophenyl)-2,1-benzisoxazol-5-ylcarbonyl}-3-isoxazolecarboxylate
CAS No:337920-31-7
MF:
MW:
MDL:MFCD00663769
CID:4646680
Update Time:2025-05-22

Ethyl 4-{3-(4-chlorophenyl)-2,1-benzisoxazol-5-ylcarbonyl}-3-isoxazolecarboxylate Chemical and Physical Properties

Names and Identifiers

    • Ethyl 4-{3-(4-chlorophenyl)-2,1-benzisoxazol-5-ylcarbonyl}-3-isoxazolecarboxylate
    • MDL: MFCD00663769

Ethyl 4-{3-(4-chlorophenyl)-2,1-benzisoxazol-5-ylcarbonyl}-3-isoxazolecarboxylate Pricemore >>

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Ethyl 4-{3-(4-chlorophenyl)-2,1-benzisoxazol-5-ylcarbonyl}-3-isoxazolecarboxylate Related Literature

Additional information on Ethyl 4-{3-(4-chlorophenyl)-2,1-benzisoxazol-5-ylcarbonyl}-3-isoxazolecarboxylate

Comprehensive Guide to Ethyl 4-{3-(4-chlorophenyl)-2,1-benzisoxazol-5-ylcarbonyl}-3-isoxazolecarboxylate (CAS No. 337920-31-7)

Ethyl 4-{3-(4-chlorophenyl)-2,1-benzisoxazol-5-ylcarbonyl}-3-isoxazolecarboxylate (CAS No. 337920-31-7) is a specialized organic compound with a unique molecular structure that combines an isoxazole ring and a benzisoxazole moiety. This compound has garnered attention in pharmaceutical and agrochemical research due to its potential applications as a key intermediate or active ingredient. The presence of the 4-chlorophenyl group enhances its biological activity, making it a subject of interest for drug discovery and material science applications.

One of the most frequently asked questions about Ethyl 4-{3-(4-chlorophenyl)-2,1-benzisoxazol-5-ylcarbonyl}-3-isoxazolecarboxylate is its solubility and stability under different conditions. Researchers often search for its solubility in organic solvents like dimethyl sulfoxide (DMSO), ethanol, and acetonitrile, which are commonly used in laboratory settings. Additionally, its thermal stability is a critical factor for storage and handling, especially in industrial applications where temperature fluctuations may occur.

The synthesis of Ethyl 4-{3-(4-chlorophenyl)-2,1-benzisoxazol-5-ylcarbonyl}-3-isoxazolecarboxylate involves multi-step organic reactions, including condensation and cyclization processes. Chemists often optimize these reactions to improve yield and purity, which are crucial for scaling up production. Recent advancements in green chemistry have also sparked interest in developing eco-friendly synthetic routes for such compounds, aligning with the global push for sustainable chemical manufacturing.

In the pharmaceutical industry, Ethyl 4-{3-(4-chlorophenyl)-2,1-benzisoxazol-5-ylcarbonyl}-3-isoxazolecarboxylate is explored for its potential as a bioactive scaffold. Its structural features make it a candidate for modulating enzyme activity or receptor binding, which could lead to new therapeutics for diseases like inflammation or metabolic disorders. Researchers are particularly interested in its structure-activity relationship (SAR) to design more potent derivatives.

Another trending topic related to this compound is its role in agrochemical development. The benzisoxazole and isoxazole rings are known to exhibit pesticidal and herbicidal properties, making this compound a potential candidate for crop protection formulations. With the increasing demand for sustainable agriculture, scientists are investigating its efficacy and environmental impact compared to conventional agrochemicals.

From a commercial perspective, the global market for specialty chemicals like Ethyl 4-{3-(4-chlorophenyl)-2,1-benzisoxazol-5-ylcarbonyl}-3-isoxazolecarboxylate is expanding due to rising R&D investments in pharmaceuticals and agrochemicals. Suppliers and manufacturers are focusing on high-purity grades to meet the stringent requirements of end-users. Pricing trends and supply chain dynamics are also critical factors influencing its availability in the market.

For researchers handling Ethyl 4-{3-(4-chlorophenyl)-2,1-benzisoxazol-5-ylcarbonyl}-3-isoxazolecarboxylate, proper safety measures are essential. While it is not classified as a hazardous material, standard laboratory precautions, such as wearing gloves and working in a fume hood, are recommended to avoid unnecessary exposure. Material Safety Data Sheets (MSDS) provide detailed guidelines for its safe handling and disposal.

In summary, Ethyl 4-{3-(4-chlorophenyl)-2,1-benzisoxazol-5-ylcarbonyl}-3-isoxazolecarboxylate (CAS No. 337920-31-7) is a versatile compound with significant potential in pharmaceuticals and agrochemicals. Its unique structure, combined with ongoing research into its applications, positions it as a valuable asset in the chemical industry. As innovation continues, this compound may play a pivotal role in addressing some of the most pressing challenges in health and agriculture.

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